Cas no 1188412-94-3 (5,6-diamino-2,3-dihydro-1H-Isoindol-1-one)
1188412-94-3 structure
Product Name:5,6-diamino-2,3-dihydro-1H-Isoindol-1-one
CAS No:1188412-94-3
MF:C8H9N3O
MW:163.176561117172
CID:1101075
PubChem ID:68650357
Update Time:2025-04-20
5,6-diamino-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-diamino-2,3-dihydro-1H-Isoindol-1-one
- AT28279
- SCHEMBL3459944
- 5,6-diaminoisoindolin-1-one
- 1188412-94-3
- KAXKHWQURACVTO-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9N3O/c9-6-1-4-3-11-8(12)5(4)2-7(6)10/h1-2H,3,9-10H2,(H,11,12)
- InChI Key: KAXKHWQURACVTO-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C(=CC=2CN1)N)N
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 81.1Ų
5,6-diamino-2,3-dihydro-1H-Isoindol-1-one Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1188412-94-3 (5,6-diamino-2,3-dihydro-1H-Isoindol-1-one) Related Products
- 3676-85-5(5-amino-2,3-dihydro-1H-isoindole-1,3-dione)
- 222036-66-0(5-Aminoisoindolin-1-one)
- 675109-45-2(6-Amino-2,3-dihydro-1H-isoindol-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk